Cas no 66548-01-4 (Angustifolin)

Angustifolin structure
Angustifolin structure
Product Name:Angustifolin
CAS No:66548-01-4
MF:C21H28O6
MW:376.443427085876
CID:2012867
PubChem ID:21575185
Update Time:2025-04-21

Angustifolin Chemical and Physical Properties

Names and Identifiers

    • Angustifolin
    • Augustifolin
    • AKOS040761389
    • 66548-01-4
    • FS-7621
    • (1'S,3S,3aR,4R,6'S,7'R,7aR,9'S)-7'-hydroxy-3-methoxy-7a-methyl-10'-methylidenespiro[1,3,3a,5,6,7-hexahydro-2-benzofuran-4,5'-3-oxatricyclo[7.2.1.01,6]dodecane]-2',11'-dione
    • CHEMBL517598
    • (1'S,3S,3aR,4R,6'S,7'R,7aR,9'S)-7'-hydroxy-3-methoxy-7a-methyl-10'-methylidenespiro(1,3,3a,5,6,7-hexahydro-2-benzofuran-4,5'-3-oxatricyclo(7.2.1.01,6)dodecane)-2',11'-dione
    • CS-0149059
    • Inchi: 1S/C21H28O6/c1-11-12-7-13(22)14-20(10-27-18(24)21(14,8-12)16(11)23)6-4-5-19(2)9-26-17(25-3)15(19)20/h12-15,17,22H,1,4-10H2,2-3H3/t12-,13-,14+,15-,17+,19+,20-,21+/m1/s1
    • InChI Key: OCIBRRBOOBNKJY-CQVBDWECSA-N
    • SMILES: O1C[C@]2(C)CCC[C@]3(COC([C@]45C(C(=C)[C@H](C[C@H]([C@@H]34)O)C5)=O)=O)[C@@H]2[C@H]1OC

Computed Properties

  • Exact Mass: 376.18858861g/mol
  • Monoisotopic Mass: 376.18858861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 1
  • Complexity: 732
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 82.1Ų

Experimental Properties

  • Color/Form: Cryst.
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